Cas no 2126178-70-7 (1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol)

• Product Name: 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol
• CAS No: 2126178-70-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 4638210
• Update Time: 2025-08-04

1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C12H14N2O/c15-12(6-3-7-12)8-14-9-13-10-4-1-2-5-11(10)14/h1-2,4-5,9,15H,3,6-8H2
• InChI Key： WUQAKDYINBTYHB-UHFFFAOYSA-N
• SMILES： C1(CN2C=NC3=CC=CC=C32)(O)CCC1

Additional information on 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol

Comprehensive Overview of 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol (CAS No. 2126178-70-7)

The compound 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol (CAS No. 2126178-70-7) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features. This compound combines a benzodiazole moiety with a cyclobutanol group, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol has surged, driven by advancements in AI-driven drug design and high-throughput screening. The compound's CAS No. 2126178-70-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its benzodiazole core is known for its electron-rich properties, making it a valuable building block in photocatalysis and organic electronics. Meanwhile, the cyclobutanol segment offers steric constraints that can enhance binding affinity in drug-receptor interactions.

One of the most discussed topics in the context of 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol is its potential role in neuroprotective agents. With rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring small-molecule modulators that can cross the blood-brain barrier. The compound's lipophilic nature and hydrogen-bonding capacity make it a promising candidate for such applications. Additionally, its CAS No. 2126178-70-7 is often linked to queries about structure-activity relationships (SAR) and molecular docking studies.

From a synthetic chemistry perspective, 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol exemplifies the convergence of green chemistry and atom economy. Modern synthetic routes emphasize catalytic cyclization and microwave-assisted reactions to improve yield and reduce waste. These methods align with the broader industry shift toward sustainable chemical production, a topic frequently searched by environmentally conscious researchers. The compound's benzodiazole ring also finds utility in fluorescence probes, a hot area in bioimaging and diagnostics.

Another trending application of CAS No. 2126178-70-7 lies in agrochemical innovation. As the agricultural sector seeks eco-friendly pesticides, derivatives of this compound are being evaluated for their insecticidal and fungicidal properties. Its cyclobutanol moiety contributes to structural rigidity, which can enhance stability under field conditions. This aligns with search trends focusing on next-generation crop protection and resistance management.

In material science, the 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol structure has been explored for organic semiconductors and conductive polymers. The benzodiazole unit's π-conjugated system facilitates charge transport, a critical feature for flexible electronics and OLED technologies. Searches for CAS No. 2126178-70-7 often intersect with keywords like energy storage and optoelectronic devices, highlighting its multidisciplinary appeal.

Quality control and analytical characterization of 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol rely heavily on HPLC, NMR, and mass spectrometry. These techniques ensure batch-to-batch consistency, a priority for industrial-scale production. The compound's CAS No. 2126178-70-7 is frequently referenced in patent literature, underscoring its commercial potential. Recent patents describe its use in kinase inhibitors and GPCR modulators, further fueling research interest.

In conclusion, 1-[(1H-1,3-Benzodiazol-1-yl)methyl]cyclobutan-1-ol (CAS No. 2126178-70-7) represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and advanced materials. Its integration into AI-aided discovery platforms and alignment with sustainability goals ensure its continued relevance. As search queries evolve, this compound remains at the forefront of innovative chemical solutions addressing global challenges.